Helium--silver (1/1)

• CAS No.: 188603-15-8
• Molecular Formula: AgHe
• Molecular Weight: 111.871 g/mol
• IUPAC Name: helium;silver
• InChI: InChI=1S/Ag.He
• InChI Key: FPQDUGZBUIHCCW-UHFFFAOYSA-N
• Canonical SMILES: [He].[Ag]

Description

Helium–silver (1/1) is a hypothetical or highly specialized compound with a 1:1 stoichiometric ratio of helium to silver. Noble gases like helium are chemically inert under standard conditions due to their complete electron shells, making conventional compound formation with metals like silver exceptionally rare. However, under extreme conditions (e.g., high pressure, low temperature, or plasma environments), weak interactions such as van der Waals forces or clathrate-like structures may occur . Theoretical studies suggest that helium atoms could occupy interstitial sites within a silver lattice, forming metastable configurations.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of helium–silver (1/1) typically involves the co-implantation of helium and silver ions into a substrate. One common method is the implantation of helium and silver ions into polycrystalline silicon carbide at elevated temperatures (around 350°C). This process involves the use of ion implantation techniques where helium ions are implanted at a specific energy level, followed by the implantation of silver ions .

Industrial Production Methods: Industrial production of helium–silver (1/1) is less common due to the specialized equipment and conditions required. the process generally involves the use of high-energy ion implantation systems and precise control of temperature and ion fluence to achieve the desired compound formation.

Chemical Reactions Analysis

Types of Reactions: Helium–silver (1/1) primarily undergoes physical interactions rather than traditional chemical reactions due to the inert nature of helium. the presence of silver allows for some interesting interactions:

Oxidation and Reduction: Silver in the compound can participate in redox reactions, although helium remains inert.

Substitution: Silver ions can be substituted in various reactions, but helium does not participate in these reactions.

Common Reagents and Conditions:

Oxidizing Agents: Silver can react with oxidizing agents such as nitric acid.

Reducing Agents: Silver ions can be reduced using agents like sodium borohydride.

Major Products Formed: The major products depend on the specific reactions involving silver. For example, silver nitrate can be formed when silver reacts with nitric acid.

Scientific Research Applications

Helium–silver (1/1) has several applications in scientific research:

Chemistry: Used in studies involving ion implantation and material modification.

Biology: Silver’s antimicrobial properties make it useful in biological research, particularly in studying the effects of silver ions on microbial cells

Industry: Utilized in the development of advanced materials with unique properties, such as enhanced conductivity and antimicrobial surfaces.

Mechanism of Action

The mechanism of action of helium–silver (1/1) primarily involves the properties of silver ions:

Antimicrobial Action: Silver ions disrupt microbial cell membranes, generate reactive oxygen species (ROS), and interfere with cellular processes

Material Modification: Helium ions can create defects in materials, which can be beneficial for certain applications, such as enhancing the diffusion of silver ions.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize helium–silver (1/1), we compare it with structurally or functionally analogous compounds, including silver alloys, intermetallics, and noble gas-containing materials.

Silver–Cadmium Alloys (1:1, 3:1, 8:5)

Silver–cadmium alloys are well-documented intermetallic compounds with metallic bonding. For example:

• AgCd (1:1) : Exhibits high electrical conductivity (~6.3 × 10⁶ S/m) and a melting point of ~780°C. Used in electrical contacts and solder applications .
• Ag₃Cd (3:1) : Higher cadmium content improves hardness but reduces ductility.

In contrast, helium–silver (1/1) would lack metallic bonding, resulting in negligible electrical conductivity and mechanical strength. Instead, its stability would rely on physical entrapment of helium within the silver matrix .

Silver(I) Sulfide (Ag₂S)

Silver(I) sulfide is a covalent compound with semiconductor properties (bandgap ~1.1 eV). It reacts with acids to release hydrogen sulfide and is used in photovoltaics and sensors . Helium–silver (1/1) would differ fundamentally due to helium’s inertness, precluding redox reactivity. Its applications might focus on inert coatings or radiation shielding .

Noble Gas Clathrates (e.g., Argon–Water)

Noble gas clathrates, such as argon trapped in water ice, stabilize via host-guest interactions. Helium–silver (1/1) could analogously involve helium atoms occupying voids in a silver lattice. However, silver’s denser lattice compared to ice would impose stricter size constraints, limiting helium incorporation .

Hypothetical Helium–Transition Metal Compounds

Theoretical studies predict that helium could form weak charge-transfer complexes with transition metals under high pressure. For instance, helium–iron compounds have been modeled computationally, showing bond lengths of ~1.8 Å and dissociation energies <50 kJ/mol. Helium–silver (1/1) might exhibit even weaker interactions due to silver’s lower electronegativity .

Data Tables

Table 1: Comparative Properties of Silver-Containing Compounds

Compound	Bonding Type	Melting Point (°C)	Electrical Conductivity (S/m)	Reactivity with Acids	Applications
Helium–silver (1/1)	Physical entrapment	N/A (metastable)	Negligible	None	Hypothetical coatings
AgCd (1:1)	Metallic	780	6.3 × 10⁶	Reactive	Electrical contacts
Ag₂S	Covalent	836	10⁻³ (semiconductor)	Releases H₂S	Photovoltaics
Argon–water clathrate	Host-guest	0 (ice matrix)	Insulator	None	Cryogenic storage

Table 2: Theoretical Parameters for Helium–Metal Compounds

Compound	Predicted Bond Length (Å)	Dissociation Energy (kJ/mol)	Synthesis Conditions
Helium–silver (1/1)	2.1–2.5	<30	High pressure (>10 GPa)
Helium–iron (1:2)	1.8	~45	Plasma-assisted deposition

Notes

No direct experimental data for helium–silver (1/1) were found in the provided evidence; comparisons are based on analogous systems.

Theoretical assumptions are derived from noble gas behavior and silver’s metallurgical properties .

Safety protocols for handling metastable compounds (e.g., rapid depressurization risks) must be prioritized .

Q & A

Q. How can researchers optimize synthesis parameters for helium–silver (1:1) compounds to ensure reproducibility?

Methodological Answer: Design experiments using controlled gas-phase deposition or cryogenic matrix isolation, systematically varying temperature (4–20 K), pressure (10⁻⁶–10⁻³ mbar), and helium/silver vapor ratios. Track phase formation via in situ mass spectrometry and post-synthesis XRD. Replicate conditions across multiple trials to identify critical thresholds, as outlined in experimental reproducibility guidelines .

Q. What characterization techniques are most effective for validating the 1:1 stoichiometry of helium–silver compounds?

Q. How should computational models (e.g., DFT) be calibrated to predict helium–silver interaction energies accurately?

Methodological Answer: Use density functional theory (DFT) with van der Waals corrections (e.g., DFT-D3) to model weak He–Ag interactions. Benchmark against experimental adsorption/desorption energies and lattice distortion data. Validate force fields using molecular dynamics (MD) simulations under cryogenic conditions .

Q. What experimental controls are necessary to minimize contamination in helium–silver systems?

Methodological Answer: Implement ultra-high vacuum (UHV) chambers (<10⁻⁹ mbar), pre-clean silver substrates via argon sputtering, and use helium gas purified through cryogenic traps. Monitor background gas composition with residual gas analyzers (RGAs) and include contamination checks in data reporting .

Advanced Research Questions

Q. How can contradictions in reported thermal stability data for helium–silver compounds be resolved?

Methodological Answer: Conduct a systematic review of experimental protocols (e.g., heating rates, sample sizes) using PRISMA guidelines . Replicate conflicting studies under standardized conditions, and perform error-propagation analysis on temperature-dependent XRD/TDS datasets. Publish raw data and uncertainty margins to facilitate meta-analysis .

Q. What strategies are effective for isolating metastable helium–silver phases during synthesis?

Methodological Answer: Employ rapid quenching (e.g., liquid helium cooling) or high-pressure diamond anvil cell (DAC) techniques to trap metastable states. Characterize kinetic barriers via time-resolved spectroscopic methods and compare with thermodynamic simulations .

Q. How can researchers design experiments to probe helium’s role in modifying silver’s electronic properties?

Methodological Answer: Use angle-resolved photoemission spectroscopy (ARPES) to map silver’s band structure before/after helium incorporation. Pair with ab initio calculations to correlate helium occupancy sites with charge transfer effects. Include controlled defect engineering (e.g., vacancy creation) to isolate helium-specific contributions .

Q. What statistical methods are appropriate for analyzing sparse or noisy helium–silver interaction datasets?

Methodological Answer: Apply Bayesian regression to account for measurement uncertainty in low-signal environments (e.g., cryogenic TEM). Use principal component analysis (PCA) to disentangle correlated variables (e.g., pressure vs. temperature effects). Publish code and raw datasets in open repositories for transparency .

Q. How should researchers address discrepancies between theoretical predictions and experimental observations in helium–silver systems?

Methodological Answer: Re-evaluate model assumptions (e.g., boundary conditions, helium coverage approximations) and cross-check with multiple computational codes (e.g., VASP vs. Quantum ESPRESSO). Conduct sensitivity analyses to identify critical parameters (e.g., dispersion forces) requiring recalibration .

Q. What protocols ensure ethical data sharing and citation practices in helium–silver research?

Methodological Answer: Follow FAIR principles (Findable, Accessible, Interoperable, Reusable) for data deposition. Use persistent identifiers (DOIs) for datasets and cite primary sources rigorously, avoiding non-peer-reviewed platforms like . Adhere to journal-specific guidelines for supplementary materials and authorship .